Cas no 1153856-14-4 (Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate)

Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate Properties

Names and Identifiers

• Methyl 2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)benzoate
• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methyl ester

• InChIKey： UIRQIOFWIGIYGQ-UHFFFAOYSA-N
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(17)15(4)11-9-7-6-8-10(11)12(16)18-5/h6-9H,1-5H3
• SMILES： C(OC)(=O)C1=CC=CC=C1N(C(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 265.131
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 265.131
• Heavy Atom Count: 19
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Boiling Point: 350.0±25.0 °C(Predicted)
• pka: -1.47±0.50(Predicted)
• Density: 1.129±0.06 g/cm3(Predicted)